Cas no 2168739-09-9 (2-methyl-5-(4-methylpiperidin-3-yl)thiophene-3-carboxylic acid)

• Product Name: 2-methyl-5-(4-methylpiperidin-3-yl)thiophene-3-carboxylic acid
• CAS No: 2168739-09-9
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5891118
• PubChem ID: 165545259
• Update Time: 2025-07-10

2-methyl-5-(4-methylpiperidin-3-yl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(4-methylpiperidin-3-yl)thiophene-3-carboxylic acid
• EN300-1476534
• 2168739-09-9

• Inchi： 1S/C12H17NO2S/c1-7-3-4-13-6-10(7)11-5-9(12(14)15)8(2)16-11/h5,7,10,13H,3-4,6H2,1-2H3,(H,14,15)
• InChI Key： TWMZFUZXJBDQQU-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)C=C1C1CNCCC1C

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77.6Ų

Additional information on 2-methyl-5-(4-methylpiperidin-3-yl)thiophene-3-carboxylic acid

2-Methyl-5-(4-Methylpiperidin-3-yl)Thiophene-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2168739-09-9, known as 2-methyl-5-(4-methylpiperidin-3-yl)thiophene-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of thiophene derivatives, which are widely studied due to their unique electronic properties and potential applications in drug design and advanced materials. The thiophene ring serves as the core structure, with substituents at positions 2 and 5, contributing to its distinctive chemical behavior.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The 4-methylpiperidin-3-yl group attached to the thiophene ring introduces significant steric and electronic effects, which can influence the compound's bioavailability and pharmacokinetic properties. Researchers have explored the potential of this compound as a precursor for drug candidates targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 2-methyl-5-(4-methylpiperidin-3-yl)thiophene-3-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the thiophene ring through cyclization reactions and subsequent functionalization to introduce the desired substituents. Advanced techniques such as microwave-assisted synthesis and continuous-flow chemistry have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials. Recent research has focused on its use as a building block for constructing functional polymers and nanoparticles, leveraging its ability to form stable conjugated systems.

The biological activity of 2-methyl-5-(4-methylpiperidin-3-yl)thiophene-3-carboxylic acid has been extensively studied. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies in animal models have shown promising results in reducing oxidative stress and improving cognitive function, highlighting its potential in neuroprotective therapies.

From a materials science perspective, this compound has been investigated for its role in creating advanced materials with tailored electronic properties. Its ability to form self-assembled monolayers (SAMs) on various substrates has opened new avenues for applications in sensors, electronics, and catalysis. Recent breakthroughs include the use of this compound in designing efficient photocatalysts for water splitting under visible light irradiation.

In conclusion, 2-methyl-5-(4-methylpiperidin-3-yl)thiophene-3-carboxylic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to both academic research and industrial innovation.